N-(7-oxo-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-yl)-2-thiophenesulfonamide

• IUPAC Name: N-(7-oxo-5,6-dihydrocyclopenta[f][1,3]benzodioxol-5-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C14H11NO5S2/c16-11-6-10(15-22(17,18)14-2-1-3-21-14)8-4-12-13(5-9(8)11)20-7-19-12/h1-5,10,15H,6-7H2
• InChI Key: LVJAXWYEUWSNKO-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC3=C(C=C2C1=O)OCO3)NS(=O)(=O)C4=CC=CS4
• Molecular Formula: C14H11NO5S2
• Molecular Weight: 337.4 g/mol

Description

N-(7-oxo-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-yl)-2-thiophenesulfonamide is a chemical compound that has shown promising results in scientific research. It is commonly referred to as CpdA and has been extensively studied for its potential use in various fields of medicine.

Scientific Research Applications

Synthesis and Bioactivity Studies

N-(7-oxo-6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-5-yl)-2-thiophenesulfonamide and its derivatives have been explored for their potential in various bioactivity studies. One such derivative has been synthesized and investigated for its cytotoxicity, tumor specificity, and potential as an inhibitor of carbonic anhydrase, an enzyme linked to physiological processes and cancer (Gul et al., 2016).

Anticancer Potential

Research has been conducted on the anticancer activities of certain indenopyridine derivatives. These compounds, including variants of this compound, have shown promising results against specific cancer cell lines, indicating their potential for therapeutic applications (Ghorab & Al-Said, 2012).

Molecular and Photophysical Properties

Another aspect of research includes the synthesis and characterization of derivatives for studying their photophysical properties. These investigations are crucial for applications in areas like photodynamic therapy, a treatment method for cancer (Pişkin et al., 2020).

Application in Environmental and Biological Sciences

Derivatives of this compound have been developed as probes for detecting toxic benzenethiols and biologically active aliphatic thiols, demonstrating potential applications in chemical, biological, and environmental sciences (Wang et al., 2012).

Humidity Sensing Properties

Research into the humidity sensing capabilities of certain indium(III) phthalocyanines, which are substituted with derivatives of this compound, has shown promising results. This opens up potential applications in the field of sensor technology (Keskin et al., 2016).